Cas no 2228037-67-8 ((1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane)

• Product Name: (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane
• CAS No: 2228037-67-8
• MF: C₁₃H₂₃Br
• MW: 259.22572350502
• CID: 6319428
• PubChem ID: 165701908
• Update Time: 2025-07-09

(1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

• (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane
• EN300-1925915
• (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane
• 2228037-67-8

• Inchi： 1S/C13H23Br/c1-12(2,8-14)10-6-5-9-7-11(10)13(9,3)4/h9-11H,5-8H2,1-4H3/t9-,10?,11-/m0/s1
• InChI Key： AFSFPJJQMQTXGK-JRUYECLLSA-N
• SMILES： BrCC(C)(C)C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 258.09831g/mol
• Monoisotopic Mass: 258.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane

Introduction to CAS No. 2228037-67-8: (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane

The compound with CAS No. 2228037-67-8, commonly referred to as (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane, is a highly specialized bicyclic compound with significant applications in modern organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential in various chemical synthesis pathways.

The bicyclo[3.1.1]heptane framework is a hallmark of this compound, providing a rigid and stable structure that is highly desirable in medicinal chemistry for the development of bioactive molecules. The stereochemistry of the compound, specifically the (1S,5S) configuration, plays a crucial role in determining its physical properties and reactivity.

Recent advancements in stereochemical synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is critical for its application in asymmetric catalysis and enantioselective reactions. The presence of the 1-bromo substituent on the bicyclic system introduces a reactive site that can be exploited for further functionalization, such as nucleophilic substitution reactions or coupling reactions.

One of the most notable applications of (1S,5S)-2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane is in the field of drug design, where its rigid structure serves as a scaffold for developing novel therapeutic agents with improved pharmacokinetic profiles.

Moreover, this compound has been utilized as a key intermediate in the synthesis of complex natural products and bioactive molecules due to its ability to undergo various transformations while maintaining structural integrity.

Recent studies have highlighted the potential of this compound in click chemistry and modular synthesis strategies, where its brominated functionality allows for efficient assembly of larger molecular frameworks.

In terms of physical properties, (1S,5S)-configuration contributes to its melting point and solubility characteristics, making it suitable for various analytical techniques such as NMR spectroscopy and X-ray crystallography.

The synthesis of this compound involves a multi-step process that typically includes ring-closing metathesis or other cyclization techniques to form the bicyclic core.

Furthermore, the dimethyl substituents at position 6 enhance the hydrophobicity of the molecule, which is advantageous in designing lipophilic drug candidates with improved membrane permeability.

Given its versatile structure and promising applications across multiple disciplines within organic chemistry and pharmacology,(1S,5S)-configuration continues to be an area of active research interest.